Cas no 167963-03-3 (1-ISOTHIOCYANATO-6-(METHYLSULFONYL)-HEXANE)

• Product Name: 1-ISOTHIOCYANATO-6-(METHYLSULFONYL)-HEXANE
• CAS No: 167963-03-3
• MF: C₈H₁₅NO₂S₂
• MW: 221.340199708939
• CID: 4610957
• PubChem ID: 24989682
• Update Time: 2024-11-01

1-ISOTHIOCYANATO-6-(METHYLSULFONYL)-HEXANE Chemical and Physical Properties

Names and Identifiers

• 6-METHYLSULFONYLHEXYL ISOTHIOCYANATE
• 1-ISOTHIOCYANATO-6-(METHYLSULFONYL)-HEXANE
• Hexane, 1-isothiocyanato-6-(methylsulfonyl)-
• 1-isothiocyanato-6-(methylsulfonyl)hexane
• 1-isothiocyanato-6-methylsulonylhexane
• methylsulfonylhexyl isothiocyanate
• 1-isothiocyanato-6-methylsulfonylhexane
• CHEBI:177039
• 167963-03-3
• SCHEMBL14797843
• DTXSID201346619
• 1-isothiocyanato-6-methanesulfonylhexane

• Inchi： 1S/C8H15NO2S2/c1-13(10,11)7-5-3-2-4-6-9-8-12/h2-7H2,1H3
• InChI Key： CLJXLUXFLFBKAS-UHFFFAOYSA-N
• SMILES： C(N=C=S)CCCCCS(C)(=O)=O

Computed Properties

• Exact Mass: 221.05442107g/mol
• Monoisotopic Mass: 221.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones